Cas no 70564-06-6 (2,5-Pyridinediamine,N2,4-dimethyl-)

2,5-Pyridinediamine,N2,4-dimethyl- structure
70564-06-6 structure
Product name:2,5-Pyridinediamine,N2,4-dimethyl-
CAS No:70564-06-6
MF:C7H11N3
MW:137.182340860367
CID:567396
PubChem ID:5743599

2,5-Pyridinediamine,N2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyridinediamine,N2,4-dimethyl-
    • 2-N,4-dimethylpyridine-2,5-diamine
    • N2,4-dimethylpyridine-2,5-diamine
    • N~2~,4-dimethylpyridine-2,5-diamine
    • SCHEMBL14541839
    • N2,4-Dimethyl-2,5-pyridinediamine
    • Q5N34U3KKQ
    • AKOS017413449
    • EINECS 274-672-0
    • NS00037065
    • 2,5-Pyridinediamine, N2,4-dimethyl-
    • 70564-06-6
    • DTXSID00220847
    • Inchi: InChI=1S/C7H11N3/c1-5-3-7(9-2)10-4-6(5)8/h3-4H,8H2,1-2H3,(H,9,10)
    • InChI Key: HCCSLHHXPBFHAG-UHFFFAOYSA-N
    • SMILES: CC1=CC(=NC=C1N)NC

Computed Properties

  • Exact Mass: 137.09543
  • Monoisotopic Mass: 137.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 4
  • Topological Polar Surface Area: 50.9A^2
  • Surface Charge: 0
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.136
  • Boiling Point: 318.1°C at 760 mmHg
  • Flash Point: 146.2°C
  • Refractive Index: 1.631
  • PSA: 50.94

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